Cas no 1401666-59-8 ([(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1401666-59-8
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 2159745
• Update Time: 2025-10-29

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester
• Benzyl (((S)-1-((S)-2-aminopropanoyl)pyrrolidin-2-yl)methyl)(isopropyl)carbamate
• AM97735
• [(S)-1-((S)-2-aminopropanyl)pyrrolidin-2-ylmethyl]isopropylcarbamic acid benzyl ester
• [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester

• Inchi： 1S/C19H29N3O3/c1-14(2)22(19(24)25-13-16-8-5-4-6-9-16)12-17-10-7-11-21(17)18(23)15(3)20/h4-6,8-9,14-15,17H,7,10-13,20H2,1-3H3/t15-,17-/m0/s1
• InChI Key： XLXWKBVYQAUXDR-RDJZCZTQSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1CN(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 449
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester

Chemical Profile of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS No. 1401666-59-8)

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester, identified by its CAS number 1401666-59-8, is a sophisticated organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity, making it a subject of intense interest in both academic research and industrial development. The stereochemistry of this molecule, particularly the presence of multiple chiral centers, contributes to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a pyrrolidin-2-ylmethyl moiety, which is a key pharmacophore in many bioactive molecules. Pyrrolidine rings are widely recognized for their role in drug design due to their ability to mimic the conformational flexibility of natural amino acids. In this particular compound, the pyrrolidine ring is further functionalized with an (S)-2-amino-propionyl group, enhancing its potential as a building block for more complex pharmacological entities. The presence of an isopropyl carbamic acid benzyl ester group adds another layer of complexity, influencing both the solubility and reactivity of the molecule.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such chiral compounds, thanks to methodologies like asymmetric hydrogenation and enantioselective catalysis. The synthesis of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester exemplifies these progresses, where precise control over stereochemistry is crucial for achieving biologically active derivatives. The benzyl ester functionality not only serves as a protecting group during synthesis but also modulates the pharmacokinetic properties of the final drug candidates.

In the realm of pharmaceutical research, this compound has garnered attention due to its potential role as an intermediate in the synthesis of novel therapeutic agents. The combination of amino acid-like structural elements and carbamate functionalities makes it a versatile scaffold for drug discovery. For instance, derivatives of this compound have been explored in the development of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The stereochemical purity of (S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester ensures that its biological activity remains consistent across different formulations.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. The pyrrolidin-2-ylmethyl group, in particular, has been shown to improve oral bioavailability and metabolic stability, which are critical factors in drug development. Furthermore, the use of benzylic esters as protecting groups allows for easy removal under mild acidic conditions, facilitating subsequent functionalization without affecting the core structure.

The chemical properties of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester make it an attractive candidate for further derivatization. Its solubility profile can be tailored by modifying the ester group or introducing additional polar functionalities, making it suitable for various administration routes. Additionally, its stability under different storage conditions ensures that it remains viable for long-term research and development purposes. These attributes have positioned this compound as a valuable asset in pharmaceutical libraries and screening campaigns.

Recent studies have also highlighted the importance of stereochemistry in determining the efficacy and safety of therapeutic agents. The enantiomeric purity of (S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester is therefore a critical consideration during its synthesis and application. Advances in analytical techniques such as chiral HPLC and NMR spectroscopy have made it possible to accurately assess and control enantiomeric purity, ensuring that only the most active form is used in drug development.

The broader implications of this compound extend beyond its immediate applications in drug synthesis. Its structural motifs can inspire new generations of bioactive molecules with improved pharmacological profiles. By serving as a versatile intermediate, it contributes to the continuous innovation in synthetic organic chemistry and medicinal chemistry. As research progresses, we can expect to see more derivatives based on this scaffold being explored for their therapeutic potential.

In conclusion, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS No. 1401666-59-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure, chiral centers, and functional groups make it a valuable building block for developing novel therapeutic agents. The ongoing research into its applications underscores its importance in both academic and industrial settings. As synthetic methodologies continue to evolve, we can anticipate even more innovative uses for this compound in the future.